1-(2-Methylfuran-3-carbonyl)piperidin-4-amine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: (4-aminopiperidin-1-yl)-(2-methylfuran-3-yl)methanone
• InChI: InChI=1S/C11H16N2O2/c1-8-10(4-7-15-8)11(14)13-5-2-9(12)3-6-13/h4,7,9H,2-3,5-6,12H2,1H3
• InChI Key: ARUYSXQPPXDCNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCC(CC2)N

Description

1-(2-Methylfuran-3-carbonyl)piperidin-4-amine (CAS 1171204-65-1) is a piperidine derivative characterized by a 4-aminopiperidine core acylated with a 2-methylfuran-3-carbonyl group. The hydrochloride salt form enhances solubility and stability for pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine typically involves the reaction of 2-methylfuran-3-carboxylic acid with piperidin-4-amine. The reaction is carried out under controlled conditions, often using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent like dichloromethane or dimethylformamide at room temperature .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents such as alkyl halides or acyl chlorides under basic conditions.

Major Products Formed:

Oxidation: Furan-2,3-dione derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted amine derivatives.

Scientific Research Applications

1-(2-Methylfuran-3-carbonyl)piperidin-4-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential as a ligand in receptor binding studies.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For example, in medicinal chemistry, it may interact with neurotransmitter receptors to exert its effects .

Comparison with Similar Compounds

Structural Analogues of Piperidin-4-amine Derivatives

The table below compares key structural and functional attributes of 1-(2-methylfuran-3-carbonyl)piperidin-4-amine with related compounds:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Features/Activity	References
1-(2-Methylfuran-3-carbonyl)piperidin-4-amine	2-Methylfuran-3-carbonyl	C₁₁H₁₆N₂O₂	208.26 g/mol	Intermediate with potential CNS activity; limited biological data available.
1-(6-Chloropyridine-3-carbonyl)piperidin-4-amine	6-Chloropyridine-3-carbonyl	C₁₁H₁₄ClN₃O	247.70 g/mol	Chloropyridine group enhances electrophilicity; used in kinase inhibitor research.
1-{[3-(Trifluoromethyl)phenyl]carbonyl}piperidin-4-amine	3-Trifluoromethylphenylcarbonyl	C₁₃H₁₅F₃N₂O	272.27 g/mol	Fluorinated aromatic group improves lipophilicity and metabolic resistance.
RB-005 (1-(4-octylphenethyl)piperidin-4-amine)	4-Octylphenethyl	C₂₁H₃₆N₂	316.53 g/mol	Selective SphK1 inhibitor (IC₅₀ = 3.6 µM); n-octylphenethyl enhances membrane permeability.
1-(4-Methoxyphenethyl)piperidin-4-amine	4-Methoxyphenethyl	C₁₄H₂₂N₂O	234.34 g/mol	Boiling point 346.6°C; investigated for serotonin receptor modulation.
1-[4-Methyl-6-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-amine	Pyrimidine ring substitution	C₁₁H₁₄F₃N₅	273.25 g/mol	Trifluoromethylpyrimidine enhances binding to ATP-binding pockets.

Key Differences in Pharmacological and Physicochemical Properties

Electrophilic vs. Lipophilic Substituents :

• The methylfuran group in the target compound provides moderate electron density, which may favor π-π stacking interactions in CNS targets. In contrast, the chloropyridine (Cl) and trifluoromethylphenyl (CF₃) groups in analogs enhance electrophilicity and lipophilicity, respectively, improving target engagement in enzyme inhibitors .
• RB-005 ’s octylphenethyl chain confers high membrane permeability, critical for intracellular SphK1 inhibition .

Biological Activity :

• While 1-(2-methylfuran-3-carbonyl)piperidin-4-amine lacks reported activity data, analogs like RB-005 and pyrimidine-substituted derivatives show validated targets (SphK1, ATPases) with IC₅₀ values in the µM range .

Synthetic Accessibility: The target compound is synthesized via standard acylation of 4-aminopiperidine, similar to methods used for 1-(3-chlorobenzyl)piperidin-4-amine in cholinesterase inhibitor studies . Microwave-assisted synthesis, as described for phenyl indole derivatives, could optimize yield .

Biological Activity

1-(2-Methylfuran-3-carbonyl)piperidin-4-amine is a compound of growing interest in medicinal chemistry due to its unique structural features and potential therapeutic applications. This article explores its biological activity, including synthesis, pharmacological evaluations, and comparative studies with similar compounds.

Chemical Structure and Properties

The molecular formula of 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine is C$_{12}$H$_{15}$N$_{1}$O$_{1}$, with a molecular weight of approximately 201.26 g/mol. The compound features a piperidine ring substituted with a carbonyl group derived from 2-methylfuran, which contributes to its unique biological properties.

Biological Activity

Preliminary studies indicate that 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine exhibits various biological activities, particularly in the realm of medicinal chemistry. Its potential therapeutic effects are summarized as follows:

• Antitumor Activity : Research has shown that derivatives of piperidine compounds often exhibit significant antitumor properties. For instance, related compounds have demonstrated activity against leukemia cell lines, suggesting that 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine may also possess similar effects .
• Anti-inflammatory Properties : The inhibition of specific inflammatory mediators is crucial in treating pulmonary diseases and cancers. Compounds with structural similarities have been reported to act as negative allosteric modulators for chemokine receptors, indicating a potential pathway for 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine .

Synthesis

The synthesis of 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine typically involves the following steps:

• Formation of the Piperidine Ring : The piperidine structure is synthesized through standard methods involving amine reactions.
• Acylation : The introduction of the 2-methylfuran carbonyl group is achieved via acylation reactions, which can be optimized for yield and purity.
• Purification : The final product is purified using techniques such as recrystallization or chromatography to ensure high-quality samples for biological testing.

Comparative Studies

To understand the uniqueness of 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine, it is essential to compare it with structurally similar compounds. The following table summarizes key findings from comparative studies:

Compound Name	Biological Activity	Reference
Compound A	Antitumor (GI50 = 0.08 µM)
Compound B	Anti-inflammatory (pIC50 = 8.54)
1-(2-Methylfuran-3-carbonyl)piperidin-4-amine	Potential antitumor and anti-inflammatory	Current Study

Case Studies

Several case studies highlight the biological activity of related compounds:

• Antitumor Efficacy : A study demonstrated that a similar piperidine derivative exhibited significant cytotoxicity against various cancer cell lines, including RPMI-8226 leukemia cells, with a GI50 value indicating potent activity .
• Inflammatory Response Modulation : Another investigation into piperidine derivatives revealed their ability to modulate inflammatory responses by targeting chemokine receptors, which could be relevant for understanding the mechanism of action for 1-(2-Methylfuran-3-carbonyl)piperidin-4-amine .